Cas no 51395-42-7 (Butanedioic acid,2-(diphosphonomethyl)-)

• Product Name: Butanedioic acid,2-(diphosphonomethyl)-
• CAS No: 51395-42-7
• MF: C₅H₁₀O₁₀P₂
• MW: 292.074424266815
• CID: 370966
• PubChem ID: 189891
• Update Time: 2025-04-19

Butanedioic acid,2-(diphosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(diphosphonomethyl)-
• 2-(diphosphonomethyl)butanedioic acid
• Butedronic acid
• UNII-26PB1U68YF
• NS00123102
• 26PB1U68YF
• BUTEDRONIC ACID [MI]
• (Diphosphonomethyl)butanedioic acid
• AKOS040767433
• Butedronicacid
• MFCD09837954
• DTXSID30866196
• (Diphosphonomethyl)succinic acid
• 3,3-DIPHOSPHONO-1,2-PROPANEDICARBONIC ACID [WHO-DD]
• BUTEDRONIC ACID, (+/-)-
• Butedronic acid [INN]
• 3,3-diphosphono-1,2-propanedicarboxylic acid
• 2-(Diphosphonomethyl)succinic acid
• (+/-)-BUTEDRONIC ACID
• 51395-42-7
• CHEBI:135216
• (Diphosphonomethyl)succinic acid.
• CHEMBL2106599
• Q27254117
• SCHEMBL645294

• Inchi： 1S/C5H10O10P2/c6-3(7)1-2(4(8)9)5(16(10,11)12)17(13,14)15/h2,5H,1H2,(H,6,7)(H,8,9)(H2,10,11,12)(H2,13,14,15)
• InChI Key： LDTZSTJLVYBEKB-UHFFFAOYSA-N
• SMILES： P(C(C(C(=O)O)CC(=O)O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 291.97500
• Monoisotopic Mass: 291.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 190A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.2

Experimental Properties

• Density: 2.095
• Boiling Point: 701.4°Cat760mmHg
• Flash Point: 378°C
• Refractive Index: 1.607
• PSA: 209.28000
• LogP: -1.15660

Butanedioic acid,2-(diphosphonomethyl)- Security Information

• Hazard Category Code： 34-43
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates